Cas no 954614-27-8 (N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-phenylpropanamide)

• Product Name: N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-phenylpropanamide
• CAS No: 954614-27-8
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 6057397
• PubChem ID: 16930879
• Update Time: 2025-07-02

N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-phenylpropanamide
• N-(2-ethylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)-3-phenylpropanamide
• F2391-0906
• AKOS024645639
• 954614-27-8
• N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-phenylpropanamide
• N-[2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-phenylpropanamide

• Inchi： 1S/C20H24N2O3S/c1-2-26(24,25)22-13-12-17-9-10-19(14-18(17)15-22)21-20(23)11-8-16-6-4-3-5-7-16/h3-7,9-10,14H,2,8,11-13,15H2,1H3,(H,21,23)
• InChI Key： ZZOREVKRXVMCIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(S(CC)(=O)=O)C2)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Additional information on N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-phenylpropanamide

Comprehensive Overview of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-phenylpropanamide (CAS No. 954614-27-8)

In the realm of organic chemistry and pharmaceutical research, N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-phenylpropanamide (CAS No. 954614-27-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its tetrahydroisoquinoline core and ethanesulfonyl moiety, represents a promising candidate for various scientific investigations. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which align with current trends in drug discovery and development.

The synthetic pathway of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-phenylpropanamide involves multi-step organic reactions, including sulfonylation and amide coupling, to achieve high purity and yield. Its chemical stability and solubility make it suitable for further pharmacological studies. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity with specific biological targets, a topic frequently searched in academic and industrial circles.

One of the most discussed aspects of this compound is its potential role in central nervous system (CNS) research. The tetrahydroisoquinoline scaffold is known for its presence in several bioactive molecules, sparking interest in its neuroprotective or neuromodulatory effects. This aligns with the growing public and scientific focus on mental health and neurodegenerative diseases, such as Alzheimer's and Parkinson's, which dominate search engine queries related to pharmaceutical breakthroughs.

From a structural-activity relationship (SAR) perspective, the phenylpropanamide segment of the molecule contributes to its lipophilicity, a critical factor in drug permeability and bioavailability. These attributes are frequently explored in medicinal chemistry forums and AI-driven research platforms, where users seek insights into optimizing drug-like properties. Additionally, the ethanesulfonyl group may enhance metabolic stability, a key consideration in modern pharmacokinetic studies.

In the context of green chemistry and sustainable practices, the synthesis of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-phenylpropanamide has been evaluated for its environmental impact. Researchers are investigating catalyst efficiency and waste reduction methods, topics highly relevant to today's eco-conscious audience. This aligns with the increasing number of searches for sustainable synthesis and green pharmaceuticals.

Furthermore, the compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) has been meticulously documented, providing a reliable reference for quality control and analytical validation. Such data is crucial for laboratories focusing on high-throughput screening or compound libraries, addressing common queries in drug discovery pipelines.

In summary, N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-phenylpropanamide (CAS No. 954614-27-8) exemplifies the intersection of innovative chemistry and applied research. Its structural complexity and functional versatility make it a subject of ongoing exploration, particularly in areas like CNS therapeutics, SAR optimization, and sustainable synthesis. As scientific inquiries evolve, this compound is poised to remain a focal point in both academic discussions and industrial applications.